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Application Timing and Efficacy by Weed Species

Optimal application timing for mesotrione is highly dependent on the target weed species and its growth

stage. The table below summarizes effective application parameters for key weeds.

Table 1: Post-emergence Mesotrione Application Guide for Key Weeds

Weed Species Efficacy & Key Considerations
Optimal Growth
Stage for
Application

Effective
Herbicide Options
& Mixtures

Crabgrass
(Digitaria spp.)

Control can fail if applied before
seed germination ceases; new

cohorts can emerge post-
application [1].

Applications after
July 1 (Central

Ohio) provide more
lasting control; stage

flexibility varies by
herbicide [1].

Fenoxaprop,
Quinclorac,

Mesotrione,
Topramezone [1].

Goosegrass Effectively controlled with specific
herbicides; quinclorac is not

effective [1].

- Fenoxaprop,
Topramezone [1].
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Weed Species Efficacy & Key Considerations
Optimal Growth
Stage for
Application

Effective
Herbicide Options
& Mixtures

Barnyardgrass Effectively controlled with specific
herbicides [1].

- Fenoxaprop,
Topramezone [1].

Field Paspalum Selective post-emergence control
is possible; no pre-emergence

options available [1].

- Topramezone (1-2
applications) [1].

Nimblewill &
Bermudagrass

Best control typically requires non-

selective herbicides; selective
control with

mesotrione/topramezone is
possible but may be inconsistent

[1].

- Repeat

applications of
Mesotrione or

Topramezone (for
selective control)

[1].

Common
Cocklebur
(Xanthium
strumarium)

High level of control (79-98%)

achieved [2].

Early Post-

Emergence
(EPOST) timing [2].

Mesotrione;

enhanced by
mixture with

Atrazine [2].

Ivyleaf
Morningglory

Control enhanced by later

application timings and tank
mixtures [2].

Mid-Post-

Emergence
(MPOST) to Late

Post-Emergence
(LPOST) [2].

Mesotrione;

enhanced by
mixture with

Atrazine [2].

Yellow Nutsedge Control can be inconsistent;
improved with higher rates and

mixtures [2].

- Mesotrione at
higher rates (140

g/ha); enhanced by
mixture with

Atrazine [2].

Redroot Pigweed
(Amaranthus
retroflexus)

Effective control at reduced doses

[3].

- ED90: 72 g/ha [3].
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Weed Species Efficacy & Key Considerations
Optimal Growth
Stage for
Application

Effective
Herbicide Options
& Mixtures

Common
Lambsquarters
(Chenopodium
album)

Effective control at reduced doses
[3].

- ED90: 79 g/ha [3].

Velvetleaf
(Abutilon
theophrasti)

Requires a higher dose for effective
control [3].

- ED90: 121 g/ha [3].

Detailed Experimental Protocols

Protocol 1: Dose-Response Field Trials for Determining Minimum
Effective Dose

This protocol is adapted from research to establish the minimum dose required for satisfactory efficacy

(MDRE) against specific weed species [3].

Objective: To generate dose-response curves for mesotrione against major weed species and

determine biologically equivalent doses (e.g., ED90, ED95).
Experimental Design:

Layout: Randomized complete block design with three to four replications.
Plot Size: 8 m x 3 m (adjust based on equipment).

Treatments: Include multiple mesotrione rates (e.g., 0, 35, 70, 105, 140, 175 g a.i./ha) and a
weed-free control.

Herbicide Application:
Sprayer: Use a CO2-pressurized backpack sprayer equipped with flat-fan nozzles.

Volume: Apply at 200 L/ha.
Timing: Apply at the 2-4 leaf stage of the primary target weed species.

Data Collection and Analysis:
Weed Control Assessment: Visually estimate weed control percentage per species at 14, 28,

and 56 days after treatment (DAT) relative to untreated control plots.
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Fresh Weight Biomass: At 28 DAT, harvest above-ground weed biomass from a defined

quadrat per plot, weigh, and express as a percentage of the untreated control.
Statistical Analysis: Fit weed control data to a non-linear regression model (e.g., log-logistic)

to calculate the herbicide rate required for 90% (ED90) and 95% (ED95) control of each
species [3].

Protocol 2: Evaluating Herbicide Tank Mixtures for Resistant
Weed Control

This protocol is designed to test the efficacy of mesotrione combinations against late-stage or resistant

weeds, such as Palmer amaranth [1] [4].

Objective: To evaluate the control of difficult weeds (e.g., >6 tiller crabgrass, herbicide-resistant

Palmer amaranth) using mesotrione in tank mixture.
Experimental Design:

Layout: Randomized complete block design in greenhouse or field settings.
Plant Material: Use confirmed resistant and sensitive biotypes of the target weed (e.g., Palmer

amaranth SYNR1 vs. PPI1) [4].
Treatments: Include:

Untreated control
Half-label rate of quinclorac (e.g., Drive)

Half-label rate of mesotrione (e.g., Tenacity) or topramezone (e.g., Pylex)
Combination of half-rate quinclorac + half-rate mesotrione/topramezone [1]

Herbicide Application:
Sprayer: Calibrated laboratory spray chamber or field sprayer.

Timing: Apply when resistant weeds are at a robust growth stage (e.g., 4-6 leaves for Palmer
amaranth).

Data Collection and Analysis:
Visual Injury & Biomass: Assess visual bleaching and injury (0-100%) at 7, 14, and 21 DAT.

Harvest and weigh above-ground biomass at 21 DAT.
Metabolism Studies (LC-MS): For mechanistic studies, treat leaf discs with radiolabeled [URL-

14C]-mesotrione. Extract metabolites at multiple timepoints (e.g., 6, 12, 24, 48 Hours After
Treatment) and analyze via Thin-Layer Chromatography (TLC) and Liquid Chromatography-

Mass Spectrometry (LCMS) to identify and quantify metabolites like 4-OH-mesotrione and 5-
OH-mesotrione [4].

Statistical Analysis: Analyze injury and biomass data using ANOVA followed by mean
separation tests (e.g., Tukey's HSD).

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 8 Tech Support

https://www.sciencedirect.com/science/article/abs/pii/S0261219408001555
https://www.smolecule.com/products/s590526?utm_src=pdf-body
https://buckeyeturf.osu.edu/news/grassy-weed-control-update-2025
https://pmc.ncbi.nlm.nih.gov/articles/PMC10959109/
https://www.smolecule.com/products/s590526?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10959109/
https://www.smolecule.com/products/s590526?utm_src=pdf-body
https://www.smolecule.com/products/s590526?utm_src=pdf-body
https://buckeyeturf.osu.edu/news/grassy-weed-control-update-2025
https://www.smolecule.com/products/s590526?utm_src=pdf-body
https://www.smolecule.com/products/s590526?utm_src=pdf-body
https://www.smolecule.com/products/s590526?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10959109/
https://www.smolecule.com/products/s590526?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Mechanism of Action and Resistance

Mesotrione inhibits the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), a key catalyst in the

tyrosine degradation pathway [4] [5]. This inhibition blocks the production of homogentisic acid (HGA), a

vital precursor for plastoquinone and tocopherol biosynthesis [4]. Plastoquinone is essential for carotenoid

production, which protect chlorophyll from photo-destruction. Its depletion leads to chlorophyll degradation,

causing the characteristic bleaching of leaf tissue and eventual plant death [5].

Resistance in weeds like Palmer amaranth and waterhemp is primarily metabolic, classified as non-target-

site resistance (NTSR) [4]. Resistant weeds rapidly detoxify mesotrione via cytochrome P450

monooxygenases (P450s) that catalyze Phase I ring hydroxylation, producing non-phytotoxic metabolites

like 4-hydroxy-mesotrione (4-OH-mesotrione) and 5-OH-mesotrione [4]. These are further processed in

Phase II by conjugation (e.g., with sugars) and Phase III by compartmentation into vacuoles or cell walls

[4].

The following diagram illustrates the mechanism of action and resistance pathway.
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Mesotrione Application
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Key Application Recommendations

Weed Identification: Accurate identification of weed species using seed heads or vegetative
structures (e.g., ligules, auricles) is critical, as herbicide recommendations differ significantly (e.g.,

quinclorac is ineffective on goosegrass and barnyardgrass) [1].
Strategic Timing for Annual Grasses: For summer annual grasses like crabgrass, applications

made after July 1 (in the Midwest US) provide more lasting control by reducing subsequent
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germination flushes. Earlier applications may require follow-up treatments [1].

Utilize Effective Tank Mixtures: For late-stage or resistant weeds, tank mixtures are superior.
Research shows a half-rate of quinclorac combined with a half-rate of mesotrione or topramezone

provides >95% control of late-stage crabgrass [1]. Adding atrazine enhances control of common
cocklebur, ivyleaf morningglory, and yellow nutsedge [2].

Anticipate Resistance: For weeds with known metabolic resistance (e.g., Palmer amaranth),
reliance on mesotrione alone is not advisable. Implement integrated strategies, including tank mixes

with multiple sites of action and non-chemical controls [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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